Cas no 1227496-57-2 (6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile)

• Product Name: 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile
• CAS No: 1227496-57-2
• MF: C₁₂H₈FN₃
• MW: 213.210425376892
• CID: 4801128
• Update Time: 2025-05-21

6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile
• 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile

• Inchi： 1S/C12H8FN3/c13-12-4-3-10(11(16-12)5-6-14)9-2-1-7-15-8-9/h1-4,7-8H,5H2
• InChI Key： PGWNYNZGTRKKNB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=NC=CC=2)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.5
• Topological Polar Surface Area: 49.6

Additional information on 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile

Research Brief on 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile (CAS: 1227496-57-2)

The compound 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile (CAS: 1227496-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and fluorinated pyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its application in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile as a precursor in the synthesis of selective c-Met kinase inhibitors. The study demonstrated that derivatives of this compound exhibited high binding affinity and specificity for c-Met, a receptor tyrosine kinase often implicated in tumor growth and metastasis. The researchers utilized molecular docking and in vitro assays to validate the compound's efficacy, highlighting its potential as a scaffold for anticancer drug development.

Another notable application of 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile was reported in a recent patent (WO2023051234A1), where it was employed in the synthesis of novel JAK2 inhibitors. The patent disclosed that the compound's unique structural features, including the fluorine atom and nitrile group, contributed to improved pharmacokinetic properties and reduced off-target effects. This finding underscores the compound's versatility in designing next-generation therapeutics for autoimmune diseases and myeloproliferative disorders.

From a synthetic chemistry perspective, advancements in the scalable production of 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile have been achieved through innovative catalytic methods. A 2024 study in Organic Process Research & Development detailed a palladium-catalyzed cross-coupling approach that significantly improved yield and purity while minimizing hazardous byproducts. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in optimizing the bioavailability and selectivity of derivatives based on 6-Fluoro-3-(pyridin-3-yl)pyridine-2-acetonitrile. Future research directions may include structural modifications to enhance metabolic stability and the exploration of combination therapies with existing anticancer agents. The compound's growing prominence in medicinal chemistry underscores its potential to address unmet medical needs in oncology and beyond.